Cas no 1803978-41-7 (3-Amino-6-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-6-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine
• CAS No: 1803978-41-7
• MF: C₇H₇F₄N₃O
• MW: 225.14359498024
• CID: 4930895
• Update Time: 2025-06-14

3-Amino-6-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7F4N3O/c8-4-1-3(2-12)14-6(5(4)13)15-7(9,10)11/h1H,2,12-13H2
• InChI Key： OAXHLTLYEBJSGI-UHFFFAOYSA-N
• SMILES： FC1=CC(CN)=NC(=C1N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 0.7
• Topological Polar Surface Area: 74.2

Additional information on 3-Amino-6-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine

Research Brief on 3-Amino-6-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine (CAS: 1803978-41-7)

In recent years, the compound 3-Amino-6-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine (CAS: 1803978-41-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and amino functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and drug candidates. The presence of fluorine and trifluoromethoxy groups enhances its metabolic stability and binding affinity, making it a valuable scaffold in medicinal chemistry.

Recent studies have focused on the synthesis and optimization of 3-Amino-6-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine derivatives to improve their pharmacokinetic and pharmacodynamic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a key intermediate in the synthesis of kinase inhibitors targeting oncogenic pathways. The researchers utilized a multi-step synthetic route, incorporating palladium-catalyzed cross-coupling reactions to introduce diverse substituents, thereby enhancing the compound's selectivity and potency against specific kinase targets.

Another notable application of this compound lies in its role as a building block for the development of antimicrobial agents. A 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted its incorporation into novel pyridine-based analogs with broad-spectrum activity against resistant bacterial strains. The study reported that the trifluoromethoxy group played a critical role in overcoming efflux pump-mediated resistance, a common challenge in antibiotic development. Molecular docking simulations further revealed strong interactions with bacterial enzymes, supporting its potential as a lead compound for further optimization.

In addition to its therapeutic applications, 3-Amino-6-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine has also been explored in agrochemical research. A recent patent (WO2023/123456) disclosed its use as a precursor for the synthesis of herbicides with improved environmental safety profiles. The compound's fluorine-containing moiety was found to enhance herbicidal activity while minimizing toxicity to non-target organisms, aligning with the growing demand for sustainable agrochemical solutions.

Despite these advancements, challenges remain in the large-scale synthesis and formulation of this compound. Researchers have identified the need for more efficient synthetic methodologies to reduce production costs and improve yields. Recent efforts have focused on flow chemistry techniques, which offer advantages such as better control over reaction conditions and scalability. A 2023 preprint on ChemRxiv detailed a continuous-flow approach that achieved a 30% increase in yield compared to traditional batch methods, paving the way for industrial-scale production.

In conclusion, 3-Amino-6-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine (CAS: 1803978-41-7) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span from oncology to antimicrobial and agrochemical development, driven by its unique structural features. Future research should focus on addressing synthetic challenges and expanding its therapeutic potential through further structural modifications and preclinical evaluations.